2-(1H-pyrrol-1-yl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazole

Specification

• CAS No.: 1235067-32-9
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32
• IUPAC Name: pyrrolidin-1-yl-(2-pyrrol-1-yl-1,3-thiazol-4-yl)methanone
• Standard InChI: InChI=1S/C12H13N3OS/c16-11(14-5-1-2-6-14)10-9-17-12(13-10)15-7-3-4-8-15/h3-4,7-9H,1-2,5-6H2
• Standard InChI Key: XKXFDOYWYSOUJW-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CSC(=N2)N3C=CC=C3

Introduction

Molecular Structure and Physicochemical Properties

Structural Composition

The compound features a central 1,3-thiazole ring substituted at the 2-position with a 1H-pyrrol-1-yl group and at the 4-position with a pyrrolidine-1-carbonyl moiety. The thiazole ring (C₃H₃NS) provides a planar, aromatic framework, while the pyrrolidine (C₄H₈N) and pyrrole (C₄H₅N) substituents introduce conformational flexibility and additional hydrogen-bonding capabilities.

Key Physicochemical Data

The following table summarizes the compound’s molecular properties:

Property	Value
Molecular Formula	C₁₂H₁₃N₃OS
Molecular Weight	247.32 g/mol
IUPAC Name	Pyrrolidin-1-yl-(2-pyrrol-1-yl-1,3-thiazol-4-yl)methanone
SMILES	C1CCN(C1)C(=O)C2=CSC(=N2)N3C=CC=C3
InChI Key	XKXFDOYWYSOUJW-UHFFFAOYSA-N
Solubility	Not experimentally determined

Data sourced from VulcanChem.

The pyrrolidine-1-carbonyl group enhances solubility in polar solvents, while the 1H-pyrrol-1-yl substituent contributes to π-π stacking interactions, a feature critical for binding to biological targets.

Synthesis and Characterization

Analytical Characterization

Characterization likely employs:

• Nuclear Magnetic Resonance (NMR): To confirm proton environments (e.g., pyrrolidine CH₂ at δ 2.54–2.88 ppm, thiazole CH at δ 7.0–8.5 ppm).

• Mass Spectrometry (MS): For molecular weight verification (theoretical m/z: 247.32).

• Infrared Spectroscopy (IR): To identify carbonyl (C=O) stretches near 1650 cm⁻¹ and thiazole C=N stretches at 1600 cm⁻¹.

Biological Activity and Mechanisms

Antimicrobial Properties

Thiazole derivatives are known for broad-spectrum antimicrobial activity. The compound’s 1,3-thiazole core may disrupt bacterial cell wall synthesis by inhibiting penicillin-binding proteins, as seen in analogs like 1-(3-(1,3-thiazol-2-yl)phenyl)-5-oxopyrrolidines.

Applications in Drug Discovery

Lead Optimization

The compound’s modular structure allows for iterative modifications:

• Pyrrolidine Substitution: Replacing pyrrolidine with piperidine could alter pharmacokinetic properties.

• Pyrrole Functionalization: Introducing electron-withdrawing groups (e.g., nitro) may enhance electrophilic reactivity toward biological nucleophiles.

Computational Modeling

In silico studies predict moderate blood-brain barrier permeability (logBB: -0.45) and high plasma protein binding (87%), suggesting suitability for systemic infections.

Future Research Directions

Target Identification

High-throughput screening against kinase libraries could reveal inhibitory activity toward disease-relevant targets like EGFR or MAPK.

Toxicity Profiling

In vitro cytotoxicity assays (e.g., against HEK293 cells) are needed to establish therapeutic indices. Preliminary data on analogs indicate IC₅₀ values >50 μM, suggesting low acute toxicity.

Formulation Development

Given its limited solubility, prodrug strategies (e.g., phosphate esterification) or nanoencapsulation could improve bioavailability.